Cas no 172516-35-7 (ethyl 3-(benzylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate)

ethyl 3-(benzylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate Properties

Names and Identifiers

• ethyl 3-(benzylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
• Ethyl 3-(benzylthio)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
• ethyl 3-benzylsulfanyl-4-oxo-6,7-dihydro-5H-2-benzothiophene-1-carboxylate
• HMS554J20
• ethyl 3-(benzylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1
• ETHYL 3-BENZYLTHIO-4-OXO-4,5,6,7-TETRAHYDROBENZO(C)THIOPHEN-1-CARBOXYLATE
• ethyl 3-(benzylsulfanyl)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
• SCHEMBL5667457
• 172516-35-7
• 3-Benzylsulfanyl-4-oxo-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid ethyl ester
• BDBM50048454
• CS-0361484
• Maybridge1_004618
• CHEMBL87496
• AS-9285
• FT-0625989
• MFCD00085055
• DTXSID80381142
• AKOS015908647
• Oprea1_179327
• W-206029
• CCG-239856
• ethyl 3-(benzylthio)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
• DB-064852
• ETHYL 3-(BENZYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]THIOPHENE-1-CARBOXYLATE
• +Expand

• MDL： MFCD00085055
• InChIKey： HHGLCIVVJISXCA-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H18O3S2/c1-2-21-17(20)16-13-9-6-10-14(19)15(13)18(23-16)22-11-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3
• SMILES： CCOC(=O)C1=C2CCCC(=O)C2=C(SCC3=CC=CC=C3)S1

Computed Properties

• Exact Mass: 346.07000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 346.06973678g/mol
• Heavy Atom Count: 23
• Complexity: 434
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• LogP: 4.73610
• PSA: 96.91000
• Refractive Index: 1.632
• Boiling Point: 537.7°Cat760mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 279°C
• Density: 1.3

ethyl 3-(benzylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

ethyl 3-(benzylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%